Cas no 950258-92-1 (6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one
• CAS No: 950258-92-1
• MF: C₁₅H₈BrFO₄S
• MW: 383.189025878906
• CID: 5430909
• Update Time: 2025-07-19

6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(3-fluorophenyl)sulfonylchromen-2-one
• 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one

• Inchi： 1S/C15H8BrFO4S/c16-10-4-5-13-9(6-10)7-14(15(18)21-13)22(19,20)12-3-1-2-11(17)8-12/h1-8H
• InChI Key： IIOQRBBBGFSMRA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2)C=C1S(C1=CC=CC(F)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one

Introduction to 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 950258-92-1)

6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 950258-92-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one, including the bromo and fluorosulfonyl substituents, contribute to its distinct chemical properties and biological activities.

The synthesis of 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one involves a series of well-defined chemical reactions, including bromination, sulfonylation, and cyclization steps. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's structure has been characterized using various spectroscopic techniques, such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), which provide detailed insights into its molecular composition and conformation.

In recent years, 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one has also demonstrated significant antioxidant activity. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Preliminary studies have suggested that this compound may have neuroprotective effects, although further research is needed to confirm these findings.

The pharmacokinetic properties of 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one have also been investigated to assess its suitability as a therapeutic agent. Initial studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, more detailed pharmacokinetic studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In addition to its potential therapeutic applications, 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one has been used as a tool compound in chemical biology research. Its unique structure makes it an excellent scaffold for the design and synthesis of novel compounds with improved biological activities. Researchers have explored various structural modifications to enhance the potency and selectivity of this compound for specific targets, such as kinases and G protein-coupled receptors (GPCRs).

The safety profile of 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, as with any new chemical entity (NCE), comprehensive safety evaluations will be necessary before it can be advanced to clinical trials.

In conclusion, 6-bromo-3-(3-fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 950258-92-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it an attractive candidate for the treatment of various diseases characterized by inflammation and oxidative stress. Ongoing research continues to explore its full potential as a therapeutic agent and as a tool compound in chemical biology studies.